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Compound of Interest

Compound Name: sodium oxalic acid

Cat. No.: B148030

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical waste is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of sodium oxalate, a compound that is harmful if swallowed
or in contact with skin.[1][2][3][4] Adherence to these guidelines is critical for maintaining a safe
laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated
with sodium oxalate. Always consult the Safety Data Sheet (SDS) for the most detailed
information.[5]

Personal Protective Equipment (PPE):

e Gloves: Wear protective gloves.[1][6]

o Eye Protection: Use safety glasses with side-shields or chemical splash goggles.[2][5][6]
o Lab Coat: A fully buttoned lab coat is required.[5]

o Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA
approved respirator.[2]

Engineering Controls:
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o Work in a well-ventilated area, preferably under a chemical fume hood.[1][5]

Hazard Summary for Sodium Oxalate

Hazard Classification GHS Category Description

Harmful if swallowed.[1][2][3]

Acute Oral Toxicity Category 4 ]

Harmful in contact with skin.[1]

Acute Dermal Toxicity Category 4
[21[3][4]

Aquatic Hazard (Acute) Category 3 Harmful to aquatic life.[1]

Step-by-Step Disposal Procedures

Sodium oxalate waste must be managed as hazardous waste in accordance with national and
local regulations.[1][5] Never dispose of sodium oxalate down the drain or in the regular trash.

[7]
1. Waste ldentification and Collection:
o Alaboratory chemical is considered waste when you no longer intend to use it.[7][8]

o Collect all sodium oxalate waste, including contaminated materials from spill cleanups, in a
designated and compatible container.[5][7] Plastic containers are often preferred for
chemical waste.[9]

2. Container Management:

» Condition: Ensure the waste container is in good condition, with no leaks or cracks.[7][10]
o Closure: Keep the container tightly closed except when adding waste.[7][9]

o Compatibility: Use a container that is chemically compatible with sodium oxalate.[10][11]
3. Labeling:

 Affix a fully completed hazardous waste label to the container as soon as the first drop of
waste is added.[7]
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e The label should clearly identify the contents as "Hazardous Waste" and list "Sodium
Oxalate."

4. Segregation and Storage:

e Segregate sodium oxalate waste from other incompatible wastes to prevent dangerous
reactions.[7][8][11] Incompatible materials include strong oxidizing agents and strong acids.

[2]
o Store the waste container in a designated satellite accumulation area within the laboratory.[9]
e The storage area should be a cool, dry, and well-ventilated place.[2][12]
» Utilize secondary containment, such as a spill tray, to contain any potential leaks.[7][8]
5. Requesting Pickup:

» Contact your institution's Environmental Health & Safety (EH&S) department to schedule a
pickup for the hazardous waste.[9]

e Do not accumulate more than 55 gallons of hazardous waste in a satellite accumulation
area.[3][9]

Spill and Emergency Procedures

Small Spills:

« If a small amount of sodium oxalate is spilled (cleanable within 10-15 minutes by trained
personnel), you may clean it up.[5][7]

o Wear appropriate PPE.[5]

o For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a
sealed container for disposal as hazardous waste.[2][5]

o For liquid spills, absorb with an inert material and place it in the hazardous waste container.

[5]
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» All materials used for spill cleanup must be disposed of as hazardous waste.[7][8]

Large Spills:

o Evacuate the area and secure it to prevent entry.[5][12]

o Contact your institution's emergency response team or EH&S for assistance with cleanup.[5]

[7]
In Case of Exposure:

o Skin Contact: Immediately wash the affected area with plenty of water for at least 15 minutes
and remove contaminated clothing.[2][13][14]

o Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the
eyelids open.[2][13][14]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[2][14]

In all cases of exposure, seek immediate medical attention.[2][12][13][14]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of sodium
oxalate waste in a laboratory setting.
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Caption: Sodium Oxalate Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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